2-(2-Hydroxy-3-methoxy-benzylidene-hydrazinocarbonyl)-N-isopropyl-acetamide 2-(2-Hydroxy-3-methoxy-benzylidene-hydrazinocarbonyl)-N-isopropyl-acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0390627
InChI: InChI=1S/C14H19N3O4/c1-9(2)16-12(18)7-13(19)17-15-8-10-5-4-6-11(21-3)14(10)20/h4-6,8-9,20H,7H2,1-3H3,(H,16,18)(H,17,19)/b15-8+
SMILES: CC(C)NC(=O)CC(=O)NN=CC1=C(C(=CC=C1)OC)O
Molecular Formula: C14H19N3O4
Molecular Weight: 293.32g/mol

2-(2-Hydroxy-3-methoxy-benzylidene-hydrazinocarbonyl)-N-isopropyl-acetamide

CAS No.:

Cat. No.: VC0390627

Molecular Formula: C14H19N3O4

Molecular Weight: 293.32g/mol

* For research use only. Not for human or veterinary use.

2-(2-Hydroxy-3-methoxy-benzylidene-hydrazinocarbonyl)-N-isopropyl-acetamide -

Specification

Molecular Formula C14H19N3O4
Molecular Weight 293.32g/mol
IUPAC Name N'-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]-N-propan-2-ylpropanediamide
Standard InChI InChI=1S/C14H19N3O4/c1-9(2)16-12(18)7-13(19)17-15-8-10-5-4-6-11(21-3)14(10)20/h4-6,8-9,20H,7H2,1-3H3,(H,16,18)(H,17,19)/b15-8+
Standard InChI Key CJLWMWZUQINQSM-OVCLIPMQSA-N
SMILES CC(C)NC(=O)CC(=O)NN=CC1=C(C(=CC=C1)OC)O

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